Cas no 2580179-39-9 (Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate)

• Product Name: Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate
• CAS No: 2580179-39-9
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5658891
• PubChem ID: 165887379
• Update Time: 2025-06-10

Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate
• 2580179-39-9
• EN300-27730507
• Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate

• Inchi： 1S/C8H15NO3S/c1-3-12-8(10)7-5-13(11)4-6(2)9-7/h6-7,9H,3-5H2,1-2H3
• InChI Key： IQBJRMNJBVRHFF-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)OCC)NC(C)C1)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 74.6Ų

Additional information on Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate

Exploring Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate (CAS No. 2580179-39-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate (CAS No. 2580179-39-9) has emerged as a compound of significant interest. This molecule, characterized by its unique thiomorpholine core and ester functionality, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability or target-specific interactions.

The compound’s name, Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate, reflects its intricate chemical architecture. The thiomorpholine ring, a sulfur-containing heterocycle, is a key feature that distinguishes it from morpholine derivatives. This sulfur atom introduces distinct electronic properties, making it a valuable scaffold in medicinal chemistry. The ethyl ester group at the 3-position further enhances its reactivity, enabling it to serve as an intermediate in synthesizing more complex molecules.

Recent trends in AI-driven drug discovery and green chemistry have brought attention to compounds like Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate. With the rise of machine learning in predicting molecular behavior, researchers are leveraging computational tools to explore its potential as a building block for bioactive molecules. Additionally, the push for sustainable synthesis methods has led to innovations in producing such compounds with minimal environmental impact, aligning with global ESG (Environmental, Social, and Governance) goals.

One of the most searched questions in this context is: "What are the applications of thiomorpholine derivatives in pharmaceuticals?" This compound’s derivatives are being investigated for their roles in central nervous system (CNS) therapeutics, anti-inflammatory agents, and even anticancer drugs. Its ability to modulate enzyme activity and receptor interactions makes it a promising candidate for targeted therapies. Moreover, its ester group allows for prodrug strategies, improving drug delivery and efficacy.

From a synthetic perspective, Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate is often synthesized via multistep organic reactions, including cyclization and esterification. Advances in catalysis have streamlined its production, reducing costs and waste. Researchers are also exploring its use in peptide mimetics and ligand design, where its structural flexibility can mimic natural substrates or inhibit pathogenic proteins.

In conclusion, Ethyl 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylate (CAS No. 2580179-39-9) represents a fascinating intersection of chemistry and innovation. Its relevance in drug development, coupled with the growing demand for sustainable chemistry, ensures its continued prominence in scientific discourse. As AI and automation reshape research methodologies, this compound’s potential is poised to expand even further.